Cas no 89143-37-3 (Benzamide, N-[2-[imino(hydroxyamino)methyl]phenyl]-)

Benzamide, N-[2-[imino(hydroxyamino)methyl]phenyl]- structure
89143-37-3 structure
Product Name:Benzamide, N-[2-[imino(hydroxyamino)methyl]phenyl]-
CAS No:89143-37-3
MF:C14H13N3O2
MW:255.271922826767
CID:610714
PubChem ID:61133630
Update Time:2025-04-19

Benzamide, N-[2-[imino(hydroxyamino)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-[imino(hydroxyamino)methyl]phenyl]-
    • N-[2-(N'-hydroxycarbamimidoyl)phenyl]benzamide
    • DTXSID90734120
    • 89143-37-3
    • Inchi: 1S/C14H13N3O2/c15-13(17-19)11-8-4-5-9-12(11)16-14(18)10-6-2-1-3-7-10/h1-9,19H,(H2,15,17)(H,16,18)
    • InChI Key: IVERLFAYLYQWFT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1C=CC=CC=1C(=NO)N

Computed Properties

  • Exact Mass: 255.100776666g/mol
  • Monoisotopic Mass: 255.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 87.7Ų
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